Cas no 1404364-31-3 (5-methyl-2-nitrothiophen-3-amine)

5-Methyl-2-nitrothiophen-3-amine is a heterocyclic organic compound featuring a thiophene core substituted with a methyl group at the 5-position, a nitro group at the 2-position, and an amine group at the 3-position. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and material science. The nitro and amine functional groups provide versatile sites for further chemical modifications, enabling the synthesis of more complex derivatives. Its well-defined molecular framework ensures consistent performance in reactions such as nucleophilic substitutions or catalytic reductions. The compound is typically supplied with high purity, ensuring reliability in research and industrial processes. Proper handling is advised due to potential sensitivity to light and heat.
5-methyl-2-nitrothiophen-3-amine structure
1404364-31-3 structure
Product Name:5-methyl-2-nitrothiophen-3-amine
CAS No:1404364-31-3
MF:C5H6N2O2S
MW:158.178339481354
CID:4597225
Update Time:2025-10-30

5-methyl-2-nitrothiophen-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2-nitrothiophen-3-amine
    • 3-Thiophenamine, 5-methyl-2-nitro-
    • Inchi: 1S/C5H6N2O2S/c1-3-2-4(6)5(10-3)7(8)9/h2H,6H2,1H3
    • InChI Key: AVVYVKZJEJZSGN-UHFFFAOYSA-N
    • SMILES: C1([N+]([O-])=O)SC(C)=CC=1N

5-methyl-2-nitrothiophen-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P009Z0O-100mg
5-methyl-2-nitrothiophen-3-amine
1404364-31-3 95%
100mg
$229.00 2024-06-21
A2B Chem LLC
AE64488-100mg
5-methyl-2-nitrothiophen-3-amine
1404364-31-3 95%
100mg
$242.00 2024-04-20

Additional information on 5-methyl-2-nitrothiophen-3-amine

Research Brief on 1404364-31-3 and 5-methyl-2-nitrothiophen-3-amine in Chemical Biology and Pharmaceutical Applications

The compound 1404364-31-3, also known as 5-methyl-2-nitrothiophen-3-amine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its nitro-substituted thiophene ring, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a scaffold for designing selective kinase inhibitors. Researchers utilized 5-methyl-2-nitrothiophen-3-amine as a core structure to develop compounds showing nanomolar activity against specific cancer-related kinases while maintaining excellent selectivity profiles. The nitro group at the 2-position was found to be crucial for binding interactions, while the amino group at the 3-position allowed for further derivatization to optimize pharmacokinetic properties.

In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases that derivatives of 1404364-31-3 exhibited potent activity against drug-resistant strains of Staphylococcus aureus. The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, with the nitrothiophene moiety playing a key role in target recognition. Molecular docking studies suggested that these compounds bind to a novel site on the penicillin-binding protein 2a (PBP2a), offering potential for overcoming β-lactam resistance.

The synthetic accessibility of 5-methyl-2-nitrothiophen-3-amine has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, one-pot synthesis route with 78% overall yield and excellent purity (>99%). This development addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development and structure-activity relationship studies.

Pharmacokinetic studies of 1404364-31-3 derivatives have shown promising results. Researchers at the National Institutes of Health reported favorable absorption and distribution profiles in rodent models, with several analogs demonstrating good blood-brain barrier penetration. This property makes the scaffold particularly interesting for central nervous system-targeted therapies, with current investigations focusing on neurodegenerative diseases and brain cancers.

Despite these advances, challenges remain in optimizing the metabolic stability of 5-methyl-2-nitrothiophen-3-amine derivatives. Recent work published in Drug Metabolism and Disposition has identified specific metabolic soft spots that contribute to rapid clearance in vivo. Current strategies to address this include structural modifications at the 5-methyl position and introduction of fluorine atoms to block metabolic pathways while maintaining biological activity.

The versatility of 1404364-31-3 as a chemical building block continues to expand, with recent applications in PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. Its unique electronic properties, resulting from the push-pull effect of the electron-donating amino group and electron-withdrawing nitro group, make it particularly valuable for creating compounds with tailored biological activities. Future research directions include exploring its potential in targeted protein degradation and as a fluorescent probe for biological imaging.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.